Cas no 1158759-73-9 (1-O-Tert-butyl 3-O-methyl 3-(aminomethyl)piperidine-1,3-dicarboxylate)

• Product Name: 1-O-Tert-butyl 3-O-methyl 3-(aminomethyl)piperidine-1,3-dicarboxylate
• CAS No: 1158759-73-9
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 5017173
• Update Time: 2023-08-25

1-O-Tert-butyl 3-O-methyl 3-(aminomethyl)piperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-O-Tert-butyl 3-O-methyl 3-(aminomethyl)piperidine-1,3-dicarboxylate

• Inchi： 1S/C13H24N2O4/c1-12(2,3)19-11(17)15-7-5-6-13(8-14,9-15)10(16)18-4/h5-9,14H2,1-4H3
• InChI Key： FQUVHQKIIQVWLP-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CN)CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 272.17360725 g/mol
• Monoisotopic Mass: 272.17360725 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.9
• Molecular Weight: 272.34